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Compound of Interest

5-0O-Demethyl-28-hydroxy-
Compound Name:
Avermectin Ala

Cat. No.: B15584946

This document provides crucial safety and logistical information for the handling and disposal
of 5-O-Demethyl-28-hydroxy-Avermectin Ala (CAS No. 96722-46-2).[1][2][3] Given that this
compound is a derivative and degradation product of Avermectin Bla, and in the absence of a
comprehensive safety data sheet (SDS) for the specific derivative, it is imperative to handle it
with the same precautions as its highly toxic parent compound.[4][5] Avermectin Bla is
classified as fatal if swallowed or inhaled and toxic in contact with skin, with evidence of
causing damage to the central and peripheral nervous systems through prolonged or repeated
exposure.[6] Therefore, a conservative, safety-first approach is mandatory.

Hazard Assessment and Control

Given the high potency and potential toxicity of avermectin-class compounds, all handling of 5-
O-Demethyl-28-hydroxy-Avermectin Ala should occur within a designated controlled area.
Engineering controls are the primary line of defense to minimize exposure.

Engineering Controls:

o Containment: All work with the solid compound or solutions should be conducted in a
certified chemical fume hood or a containment device like a glove box.

o Ventilation: Ensure adequate ventilation to prevent the accumulation of dust or vapors.
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Personal Protective Equipment (PPE): A comprehensive PPE regimen is required for all
personnel handling the compound. This includes, but is not limited to, the equipment detailed in
the table below.

PPE Component Specification Rationale

) o Prevents skin contact and
Double gloving with nitrile ]
Gloves absorption.[7] Change gloves
gloves. ) ) ] )
immediately if contaminated.

) Protects eyes and face from
) Chemical safety goggles and a ) ]
Eye Protection ) splashes or airborne particles.
full-face shield.
[81[°]

Disposable, fluid-resistant Protects skin and personal
Lab Coat/Gown o ) o
gown with tight cuffs. clothing from contamination.

) ) Required when handling the
_ _ Afit-tested N95 or higher-rated
Respiratory Protection _ powder form to prevent
respirator. . .
inhalation.[8]

Prevents tracking of
Shoe Covers Disposable shoe covers. contaminants outside the work

area.[8]

Standard Operating Procedure for Handling

The following step-by-step protocol must be followed to ensure the safe handling of 5-O-
Demethyl-28-hydroxy-Avermectin Ala.

Preparation:

o Designated Area: Cordon off and clearly label the work area where the compound will be
handled.

» PPE Donning: Before entering the designated area, put on all required PPE in the correct
order.

o Spill Kit: Ensure a spill kit specifically for cytotoxic compounds is readily available.
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Handling the Compound:

e Weighing: If weighing the solid compound, do so within a chemical fume hood or other
ventilated containment device to minimize the risk of inhaling airborne particles.

¢ Solution Preparation: When preparing solutions, add the solvent to the solid compound
slowly to avoid splashing.

e Transport: When moving the compound or its solutions, use sealed, secondary containers.
Post-Handling:
o Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

» PPE Doffing: Remove PPE in a manner that avoids self-contamination and dispose of it as
cytotoxic waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

All waste generated from handling 5-O-Demethyl-28-hydroxy-Avermectin Ala must be
treated as hazardous cytotoxic waste.

Waste Segregation:

e Solid Waste: Contaminated gloves, gowns, shoe covers, and other disposable materials
should be placed in a clearly labeled, sealed cytotoxic waste container.

e Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated, sealed hazardous waste container.

o Sharps: Contaminated needles and other sharps must be disposed of in a puncture-resistant
sharps container labeled for cytotoxic waste.

Disposal Procedure:
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Packaging: All waste containers must be securely sealed and clearly labeled as "Cytotoxic
Waste."

Storage: Store waste in a designated, secure area away from general laboratory traffic.

Collection: Arrange for disposal through a licensed hazardous waste disposal company in
accordance with local, state, and federal regulations.

Emergency Procedures

Spill Response:

Evacuate: Immediately evacuate and secure the area of the spill.

Alert: Notify laboratory personnel and the safety officer.

PPE: Don appropriate PPE, including respiratory protection, before re-entering the area.
Contain: Cover the spill with absorbent material from the cytotoxic spill kit.

Clean: Carefully clean the spill area, working from the outside in.

Dispose: All cleanup materials must be disposed of as cytotoxic waste.[9]

Personnel Exposure:

Skin Contact: Immediately remove contaminated clothing and wash the affected area
thoroughly with soap and water for at least 15 minutes.[3]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open.[3]

Inhalation: Move the individual to fresh air immediately.[3]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water.[3]

In all cases of personnel exposure, seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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